2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide

Specification

• CAS No.: 872196-98-0
• Molecular Formula: C21H21N3O5S2
• Molecular Weight: 459.54
• IUPAC Name: 2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C21H21N3O5S2/c1-13-4-5-14(2)17(10-13)31(27,28)18-11-22-21(24-20(18)26)30-12-19(25)23-15-6-8-16(29-3)9-7-15/h4-11H,12H2,1-3H3,(H,23,25)(H,22,24,26)
• Standard InChI Key: KYKQMZKOEDZRRO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)OC

Introduction

Molecular Formula

The molecular formula of this compound can be deduced as $C_{20}H_{20}N_2O_4S_2$.

Synthesis

The synthesis of this compound likely involves multi-step reactions combining commercially available reagents. Below is a plausible synthetic route based on similar compounds:

• Preparation of Pyrimidine Intermediate:

  • Start with a precursor like 4,6-diaminopyrimidine.

  • Introduce the sulfonyl group through sulfonation using 2,5-dimethylbenzenesulfonyl chloride under basic conditions.

• Formation of Thioether Linkage:

  • React the sulfonated pyrimidine intermediate with a thiol derivative to form the thioether bond.

• Acetamide Functionalization:

  • Couple the thioether intermediate with 4-methoxyphenylacetamide using coupling agents like EDCI or DCC in the presence of a base.

• Purification:

  • Purify the compound via recrystallization or chromatography.

Reaction Scheme

A simplified reaction scheme would look as follows:

$$\text{Pyrimidine Derivative} + \text{Sulfonating Agent} \rightarrow \text{Sulfonated Pyrimidine}$$$$\text{Sulfonated Pyrimidine} + \text{Thiol Compound} \rightarrow \text{Thioether Intermediate}$$$$\text{Thioether Intermediate} + \text{Acetamide Derivative} \rightarrow \text{Final Compound}$$

Potential Applications

Compounds with similar structural motifs are often explored for their biological activities, including:

• Anti-inflammatory Activity: Sulfonamide derivatives are known inhibitors of enzymes like cyclooxygenase (COX) or lipoxygenase (LOX).

• Anticancer Potential: Pyrimidine derivatives are frequently studied for their cytostatic effects.

• Antimicrobial Properties: The combination of aromatic sulfonamides and heterocycles can exhibit antibacterial or antifungal activity.

Mechanism of Action

The compound's activity may involve:

• Binding to enzyme active sites via hydrogen bonding and hydrophobic interactions.

• Disrupting critical biological pathways by mimicking natural substrates.

Analytical Characterization

To confirm the structure and purity of this compound, various analytical techniques can be employed:

Technique	Purpose
NMR Spectroscopy	Confirm chemical shifts for protons ($^1H$) and carbons ($^13C$).
Mass Spectrometry (MS)	Determine molecular weight and fragmentation pattern.
Infrared Spectroscopy (IR)	Identify functional groups (e.g., C=O stretch for amide).
Elemental Analysis	Verify the empirical formula.

Research Findings

Although no direct studies on this exact compound were found in the provided sources, similar compounds have been reported to exhibit significant biological activities:

• Molecular Docking Studies:

  • Compounds with pyrimidine-sulfonamide frameworks have shown strong binding affinities to enzyme targets like LOX or COX.

• Anticancer Screening:

  • Sulfonamide derivatives have demonstrated cytotoxicity against cancer cell lines such as HeLa and HCT-116.

• Crystal Structure Analysis:

  • Related compounds adopt extended conformations stabilized by hydrogen bonding networks.